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Compound of Interest

Compound Name: OR-1855

Cat. No.: B022602 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring Laboratory Safety

and Environmental Protection

Proper disposal of chemical waste is paramount for maintaining a safe laboratory environment

and protecting the ecosystem. This guide provides detailed procedures for the safe handling

and disposal of OR-1855 (CAS No. 101328-85-2), a compound recognized for its potential

environmental hazards. Adherence to these guidelines is crucial for responsible chemical

management.

Disclaimer: The following information is based on the Safety Data Sheet (SDS) for OR-1855,

CAS No. 101328-85-2. The name "OR-1855" can be associated with other substances;

therefore, it is critical to verify the CAS number of your material before following these

procedures.

Chemical Safety and Hazard Information
The Safety Data Sheet for OR-1855 (CAS No. 101328-85-2) indicates several key hazards that

necessitate careful handling and disposal. This compound is harmful if swallowed and is very

toxic to aquatic life with long-lasting effects[1].
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Property Value Source

Molecular Formula C₁₁H₁₃N₃O [1]

Molecular Weight 203.24 g/mol [1]

CAS Number 101328-85-2 [1]

Storage Temperature (Powder) -20°C [1]

Storage Temperature (in

Solvent)
-80°C [1]

Experimental Protocol: Preparing OR-1855 for
Disposal
The primary directive for the disposal of OR-1855 is to avoid release into the environment and

to dispose of the contents and container at an approved waste disposal plant[1]. It is illegal and

harmful to discharge chemicals toxic to aquatic life into the sewer system or regular trash[2][3].

The following protocol outlines the steps for preparing OR-1855 waste for collection by a

certified hazardous waste management service.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

Designated and labeled hazardous waste container (compatible with the chemical).

Hazardous waste labels.

Spill containment materials (e.g., absorbent pads).

Procedure:

Segregation: Collect all waste containing OR-1855, including contaminated labware (e.g.,

pipette tips, vials), solutions, and unused product, in a dedicated and clearly labeled

hazardous waste container[4]. Do not mix with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.
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Container Management:

Ensure the waste container is made of a material compatible with OR-1855.

Keep the container securely closed except when adding waste[4][5].

The container must be in good condition, with no leaks or cracks[5].

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents, including "OR-1855" and its CAS number (101328-85-2). List any

other components of the waste stream.

Indicate the approximate concentration and volume.

Include the date when the waste was first added to the container.

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory[5][6].

The SAA should be located at or near the point of waste generation[6].

Ensure secondary containment to prevent the spread of material in case of a leak.

Disposal Request:

Once the container is full or ready for disposal, contact your institution's EHS office to

arrange for a hazardous waste pickup.

Follow all institutional procedures for waste collection.

Accidental Release Measures:

In the event of a spill, prevent further leakage and keep the product away from drains and

water courses[1]. Absorb spills with an inert, liquid-binding material such as diatomite or
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universal binders. Decontaminate surfaces by scrubbing with alcohol. All contaminated

materials must be collected and disposed of as hazardous waste[1].

Disposal Decision Pathway
The following diagram illustrates the decision-making process for the proper disposal of OR-
1855.

Caption: Disposal decision workflow for OR-1855 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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